Cas no 62194-26-7 (2-Benzothiazolamine, N-methyl-6-(1-methylethyl)-)

• Product Name: 2-Benzothiazolamine, N-methyl-6-(1-methylethyl)-
• CAS No: 62194-26-7
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 454811
• PubChem ID: 45077463
• Update Time: 2025-04-19

2-Benzothiazolamine, N-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, N-methyl-6-(1-methylethyl)-
• 2-Benzothiazolamine,N-methyl-6-(1-methylethyl)-(9CI)
• SCHEMBL13201319
• N-Methyl-6-(propan-2-yl)-1,3-benzothiazol-2-amine
• 62194-26-7
• DTXSID70663308

• Inchi： 1S/C11H14N2S/c1-7(2)8-4-5-9-10(6-8)14-11(12-3)13-9/h4-7H,1-3H3,(H,12,13)
• InChI Key： OQZDJVYYOAJXAB-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC2=CC=C(C=C12)C(C)C

Computed Properties

• Exact Mass: 206.08792
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 24.92